molecular formula C15H22Si B8611518 (3-tert-Butyl-phenylethynyl)-trimethyl-silane CAS No. 135883-31-7

(3-tert-Butyl-phenylethynyl)-trimethyl-silane

Cat. No.: B8611518
CAS No.: 135883-31-7
M. Wt: 230.42 g/mol
InChI Key: AKXADQUATOKZAG-UHFFFAOYSA-N
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Description

(3-tert-Butyl-phenylethynyl)-trimethyl-silane is a useful research compound. Its molecular formula is C15H22Si and its molecular weight is 230.42 g/mol. The purity is usually 95%.
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Properties

CAS No.

135883-31-7

Molecular Formula

C15H22Si

Molecular Weight

230.42 g/mol

IUPAC Name

2-(3-tert-butylphenyl)ethynyl-trimethylsilane

InChI

InChI=1S/C15H22Si/c1-15(2,3)14-9-7-8-13(12-14)10-11-16(4,5)6/h7-9,12H,1-6H3

InChI Key

AKXADQUATOKZAG-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=CC(=C1)C#C[Si](C)(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Using the same general procedure as described for Compound 21, but using 3-tert-butyl-bromobenzene, (Compound 24) the title compound was synthesized as a colorless oil. PMR (CDCl3): & 0.36 (9H, s), 1.40 (9H, s), 7.32 (1H, m), 7.37-7.47 (2H, m), 7.61 (1H, m).
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Synthesis routes and methods II

Procedure details

Following General Procedure D and using trifluoromethanesulfonic acid, 3-tert-butyl-phenyl ester (Intermediate-101, 2.54 g, 0.9.0 mmol), triethyl amine (2 mL), copper(I)iodide (0.63 g, 3.33 mmol), trimethylsilyl acetylene (5 mL, 36 mmol) and, dichlorobis(triphenylphosphine)palladium(II) (1.6 g, 2.25 mmol) followed by flash column chromatography over silica gel (230–400 mesh) using 10% ethyl acetate in hexane as the eluent, the title compound was obtained as a brown oil that was used as such for the next step.
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2.54 g
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5 mL
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copper(I)iodide
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1.6 g
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